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Compound of Interest

Compound Name: Hexadecane, 2-chloro-

Cat. No.: B15485014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorohexadecane is a chlorinated long-chain alkane that holds potential as a chemical

intermediate in various organic syntheses. As a secondary haloalkane, its reactivity is distinct

from its primary isomer, 1-chlorohexadecane, offering alternative pathways for the introduction

of the hexadecyl group into molecular structures. This technical guide provides a

comprehensive overview of the available data on 2-chlorohexadecane, including its chemical

and physical properties, potential synthetic routes, and prospective applications as a chemical

intermediate. Due to the limited specific research on 2-chlorohexadecane compared to its

primary isomer, this guide also draws upon general principles of haloalkane chemistry to infer

its reactivity and potential uses.

Chemical and Physical Properties
The majority of the available physical property data for 2-chlorohexadecane is estimated.

These properties are summarized in the table below, alongside data for the more extensively

studied 1-chlorohexadecane for comparison.
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Property
2-Chlorohexadecane (CAS:
23010-35-7)

1-Chlorohexadecane (CAS:
4860-03-1)

Molecular Formula C₁₆H₃₃Cl[1] C₁₆H₃₃Cl[2]

Molecular Weight 260.89 g/mol [3] 260.88 g/mol [2]

Melting Point 17.9 °C (estimate)[3][4] 8 °C[2]

Boiling Point
326.9 °C at 760 mmHg

(estimate)[4]
322 °C[2]

Density 0.857 g/cm³ (estimate)[4] 0.860 g/cm³[2]

Refractive Index 1.4467 (estimate)[3][4] 1.449

Flash Point 139.6 °C (estimate)[4] 136 °C[2]

Water Solubility Insoluble Insoluble[2]

Vapor Pressure 0.000398 mmHg at 25°C[4] 1.7 hPa at 140 °C[2]

Synthesis of 2-Chlorohexadecane
Detailed experimental protocols for the high-yield synthesis of pure 2-chlorohexadecane are

not readily available in the public domain. However, general methods for the chlorination of

long-chain alkanes and the conversion of secondary alcohols to alkyl chlorides suggest

plausible synthetic routes.

Potential Synthetic Pathways
Two primary routes for the synthesis of 2-chlorohexadecane can be proposed:

Direct Chlorination of Hexadecane: The free-radical chlorination of hexadecane is a possible,

albeit non-selective, method. This reaction would likely produce a mixture of

monochlorinated isomers, including 1-chloro-, 2-chloro-, 3-chlorohexadecane, and so on, as

well as dichlorinated and polychlorinated products. Separation of 2-chlorohexadecane from

this complex mixture would be challenging.

From Hexadecan-2-ol: A more selective route would involve the chlorination of hexadecan-2-

ol. This can be achieved using various chlorinating agents, such as thionyl chloride (SOCl₂),
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phosphorus trichloride (PCl₃), or concentrated hydrochloric acid. The reaction with thionyl

chloride is often preferred as the byproducts (SO₂ and HCl) are gaseous, simplifying

purification.

Generalized Experimental Protocol (from Hexadecan-2-
ol)
The following is a generalized protocol for the synthesis of a secondary chloroalkane from a

secondary alcohol and should be adapted and optimized for the specific synthesis of 2-

chlorohexadecane.

Materials:

Hexadecan-2-ol

Thionyl chloride (SOCl₂)

Pyridine (optional, as a catalyst and HCl scavenger)

Anhydrous diethyl ether or other suitable solvent

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

hexadecan-2-ol in a suitable anhydrous solvent such as diethyl ether.

Cool the solution in an ice bath.

Slowly add thionyl chloride from the dropping funnel to the alcohol solution with constant

stirring. A small amount of pyridine may be added to catalyze the reaction and neutralize the

HCl produced.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for several hours to ensure the reaction goes to completion.

After reflux, cool the mixture and slowly pour it over crushed ice to quench the excess thionyl

chloride.

Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate

solution, and finally with water again.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

The crude 2-chlorohexadecane can be purified by vacuum distillation.

Reactivity and Role as a Chemical Intermediate
As a secondary haloalkane, 2-chlorohexadecane is susceptible to nucleophilic substitution and

elimination reactions. The presence of the chlorine atom on a secondary carbon makes it less

reactive in Sₙ2 reactions compared to its primary isomer, 1-chlorohexadecane, due to

increased steric hindrance. However, it is more prone to Sₙ1 reactions and elimination (E1 and

E2) pathways.

This reactivity profile makes 2-chlorohexadecane a potential intermediate for introducing a

branched hexadecyl group into a target molecule.

Potential Reactions
Nucleophilic Substitution: 2-Chlorohexadecane can react with a variety of nucleophiles to

form substituted hexadecanes. For example, reaction with alkoxides would yield ethers, with

cyanide would form nitriles, and with amines would produce secondary amines. These

reactions may require more forcing conditions compared to those with 1-chlorohexadecane.

Elimination Reactions: In the presence of a strong, non-nucleophilic base, 2-

chlorohexadecane can undergo elimination to form a mixture of hexadecene isomers

(primarily 1-hexadecene and 2-hexadecene).
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Grignard Reagent Formation: Reaction with magnesium metal in an ether solvent would

likely form the corresponding Grignard reagent, 2-hexadecylmagnesium chloride. This

organometallic compound is a powerful nucleophile and can be used to form new carbon-

carbon bonds.

Applications in Research and Industry
While the applications of 1-chlorohexadecane as an intermediate in the synthesis of

surfactants, quaternary ammonium compounds, and other industrial chemicals are well-

documented, specific industrial uses of 2-chlorohexadecane are not widely reported.[5] Its

potential applications lie in areas where a branched, long-chain alkyl group is desired to modify

the physical properties of a molecule, such as solubility, viscosity, or steric bulk.

In a research context, 2-chlorohexadecane can be used as a starting material for the synthesis

of novel organic compounds for materials science or as probes in biological systems. The

branched nature of the hexadecyl group introduced via 2-chlorohexadecane could impart

different properties to the final product compared to the linear chain from 1-chlorohexadecane.

Visualizations
Synthesis Pathways for Chlorohexadecanes
The following diagram illustrates the general synthetic pathways to produce monochlorinated

hexadecanes, highlighting the difference in starting materials for producing a mixture of

isomers versus a specific secondary isomer.
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Caption: Synthetic routes to chlorohexadecanes.

General Reactivity of 2-Chlorohexadecane
This diagram outlines the primary reaction pathways available to 2-chlorohexadecane as a

chemical intermediate.
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Caption: Reactivity pathways of 2-chlorohexadecane.
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Conclusion
2-Chlorohexadecane represents a potentially valuable, yet under-explored, chemical

intermediate. Its status as a secondary haloalkane dictates a reactivity profile that is distinct

from the more common 1-chlorohexadecane, particularly concerning its propensity for Sₙ1 and

elimination reactions. While detailed experimental data and specific industrial applications are

currently scarce, its role as a precursor for introducing a branched C₁₆ alkyl chain suggests

potential in the synthesis of novel materials and specialty chemicals. Further research into

selective and efficient synthetic methods, along with a more thorough characterization of its

properties and reactivity, is necessary to fully unlock the potential of 2-chlorohexadecane as a

versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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